Cas no 192805-87-1 (BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER)

• Product Name: BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER
• CAS No: 192805-87-1
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 3391800
• PubChem ID: 11780008
• Update Time: 2025-04-21

BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER
• Ethyl 2-chloro-4-(trifluoromethyl)benzoate
• starbld0013615
• AKOS024437552
• MFCD12923258
• SCHEMBL6849228
• 192805-87-1
• 2-Chloro-4-(trifluoromethyl)benzoic acid ethyl ester

• Inchi： 1S/C10H8ClF3O2/c1-2-16-9(15)7-4-3-6(5-8(7)11)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： YEJXRKIOCTUZFG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 252.0164917g/mol
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters